Cas no 28143-79-5 (Methanesulfonic acid, trifluoro-, 1-phenylethenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 1-phenylethenyl ester
• CAS No: 28143-79-5
• MF: C₉H₇F₃O₃S
• MW: 252.210292100906
• CID: 1433583
• PubChem ID: 11196068
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 1-phenylethenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 1-phenylethenyl ester
• 1-phenylethenyl trifluoromethanesulfonate
• 1-phenyl vinyl triflate
• 1-phenyl(d5)-vinyl trifluoromethanesulfonate
• 1-phenylethenyl trifluorosulfonate
• 1-phenylvinyl trifluoromethanesulfonate
• trifluoromethanesulfonic acid 1-phenylvinyl ester
• GJOJDWJQGXPCPJ-UHFFFAOYSA-N
• DTXSID70458418
• 28143-79-5

• Inchi： 1S/C9H7F3O3S/c1-7(8-5-3-2-4-6-8)15-16(13,14)9(10,11)12/h2-6H,1H2
• InChI Key： GJOJDWJQGXPCPJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC(=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 252.00700
• Monoisotopic Mass: 252.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.60430